1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride

• IUPAC Name: 1-(2-piperidin-1-ylethyl)-2-pyrrolidin-1-ylbenzimidazole;dihydrochloride
• InChI: InChI=1S/C18H26N4.2ClH/c1-4-10-20(11-5-1)14-15-22-17-9-3-2-8-16(17)19-18(22)21-12-6-7-13-21;;/h2-3,8-9H,1,4-7,10-15H2;2*1H
• InChI Key: YUQFSFSZIPOHFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C3=CC=CC=C3N=C2N4CCCC4.Cl.Cl
• Molecular Formula: C18H28Cl2N4
• Molecular Weight: 371.3 g/mol

Description

1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride, also known as JB-1, is a benzimidazole derivative that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride is not fully understood, but it is thought to act as a calcium channel blocker and modulator of intracellular calcium signaling. 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride has been shown to inhibit the influx of calcium ions into cells, which can affect a wide range of cellular processes.
Biochemical and Physiological Effects:
1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and modulation of ion channel function. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride in lab experiments is its relatively high potency and selectivity for certain proteins and cellular processes. However, one limitation of using 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride is its potential toxicity and side effects, which must be carefully monitored and controlled in experiments.

Future Directions

There are several potential future directions for research on 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride, including further studies on its mechanism of action, its potential therapeutic applications, and its use as a tool for studying various biological processes. Additionally, there is potential for the development of new derivatives or analogs of 1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride with improved potency and selectivity.

Scientific Research Applications

1-[2-(1-piperidinyl)ethyl]-2-(1-pyrrolidinyl)-1H-benzimidazole dihydrochloride has been used in a variety of scientific research applications, including studies on cell signaling pathways, neurotransmitter release, and ion channel function. This compound has been shown to modulate the activity of several important proteins, including voltage-gated calcium channels, G protein-coupled receptors, and protein kinase C.